Cas no 1251686-36-8 (methyl 4-{5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate)

• Product Name: methyl 4-{5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate
• CAS No: 1251686-36-8
• Molecular Formula: C₁₅H₁₂N₄O₄S
• Molecular Weight: 344.345181465149
• CID: 6397429
• PubChem ID: 49669798

methyl 4-{5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate Properties

Names and Identifiers

• methyl 4-{5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate
• HGDGMHLOOYZYPU-UHFFFAOYSA-N
• methyl 4-((5-(2-methylthiazol-4-yl)-1,3,4-oxadiazol-2-yl)carbamoyl)benzoate
• AKOS024527971
• 1251686-36-8
• methyl 4-[[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]carbamoyl]benzoate
• methyl 4-{[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]carbamoyl}benzoate
• VU0528588-1
• F5946-0054

• InChIKey： HGDGMHLOOYZYPU-UHFFFAOYSA-N
• Inchi： 1S/C15H12N4O4S/c1-8-16-11(7-24-8)13-18-19-15(23-13)17-12(20)9-3-5-10(6-4-9)14(21)22-2/h3-7H,1-2H3,(H,17,19,20)
• SMILES： C(OC)(=O)C1=CC=C(C(=O)NC2=NN=C(C3=CSC(C)=N3)O2)C=C1

Computed Properties

• Exact Mass: 344.05792605g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 344.05792605g/mol
• Heavy Atom Count: 24
• Complexity: 472
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters